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Compound of Interest

2-(4-Bromo-3-chlorophenyl)acetic
Compound Name: o
aci

Cat. No.: B1288874

An In-depth Technical Guide to 2-(4-Bromo-3-chlorophenyl)acetic acid

This technical guide provides a comprehensive overview of 2-(4-Bromo-3-
chlorophenyl)acetic acid, a halogenated aromatic compound of significant interest in
chemical synthesis and drug discovery. It serves as a crucial intermediate and building block
for a variety of more complex molecules. This document details its physicochemical properties,
a generalized synthesis protocol, and its potential applications for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

2-(4-Bromo-3-chlorophenyl)acetic acid is a solid, typically appearing white to yellow.[1] Its
key properties are summarized in the table below, providing essential data for laboratory and
research applications. Proper handling and storage, sealed in a dry environment at room
temperature, are recommended to maintain its integrity.[1]
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Property Value Reference
Molecular Weight 249.5 g/mol [2]
Chemical Formula CsHeBIrClO:2 [1][2]

CAS Number

1261643-24-6

[1](2]

IUPAC Name

(4-bromo-3-

chlorophenyl)acetic acid

[1]

Physical Form

White to Yellow Solid

[1]

Purity >95% [1]
RMGCJLITIIXUAB-

INChl Key [1]
UHFFFAOYSA-N
C1=CC(=C(C=C1CC(=0)0O)Cl)

SMILES [2]

Br

Storage Temperature

Room Temperature, Sealed in

Dry

[1]

Chemical Structure

The molecular structure of 2-(4-Bromo-3-chlorophenyl)acetic acid is characterized by a

phenyl ring substituted with a bromine atom at the 4-position and a chlorine atom at the 3-

position. An acetic acid moiety is attached at the 1-position. This specific arrangement of

halogens and the carboxylic acid group dictates its reactivity and utility as a synthetic

intermediate.
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Chemical Structure of 2-(4-Bromo-3-chlorophenyl)acetic acid
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Generalized Synthesis Workflow

Starting Material:
(4-Bromo-3-chlorophenyl)acetonitrile

'

Acid Hydrolysis
(e.g., with H2SOa4 solution)

'

Crude Product Formation

'

Purification:
Steam Stripping to remove organic impurities

i

Washing with Water

i

Drying

Final Product:

2-(4-Bromo-3-chlorophenyl)acetic acid
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Potential Application Pathways

2-(4-Bromo-3-chlorophenyl)

acetic acid

Pharmaceutical Research Agrochemical Research

Anti-inflammatory Agents Anticancer Agents Antidiabetic & Anti-hyperlipidemic Agents Pesticides & Herbicides

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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